Cas no 83387-51-3 (6-Amino-N-b-D-glucopyranosylhexanamide)

• Product Name: 6-Amino-N-b-D-glucopyranosylhexanamide
• CAS No: 83387-51-3
• Molecular Formula: C₁₂H₂₄N₂O₆
• Molecular Weight: 292.32876
• CID: 1076807
• PubChem ID: 46872354

6-Amino-N-b-D-glucopyranosylhexanamide Properties

Names and Identifiers

• 6-Amino-N-β-D-glucopyranosylhexanamide
• 6-Amino-N-b-D-glucopyranosylhexanamide
• 6-amino-N-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]hexanamide
• 83387-51-3
• 6-Amino-N-beta-D-glucopyranosylhexanamide
• 6-Amino-N-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)hexanamide

• InChIKey： FJNVLTLMGXYGGP-DVYMNCLGSA-N
• Inchi： InChI=1S/C12H24N2O6/c13-5-3-1-2-4-8(16)14-12-11(19)10(18)9(17)7(6-15)20-12/h7,9-12,15,17-19H,1-6,13H2,(H,14,16)/t7-,9-,10+,11-,12-/m1/s1
• SMILES： C(CCC(=O)NC1C(C(C(C(O1)CO)O)O)O)CCN

Computed Properties

• Exact Mass: 292.16343649g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 292.16343649g/mol
• Heavy Atom Count: 20
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides